Cas no 188726-35-4 (Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-)

• Product Name: Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-
• CAS No: 188726-35-4
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 5830773
• PubChem ID: 12913481
• Update Time: 2025-11-01

Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-
• 1-(2,4-Bis(methylperoxy)phenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1930891
• MFCD12787253
• SCHEMBL7134273
• 188726-35-4
• 2,4-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol
• SY250322
• 1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanol
• 1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C10H11F3O3/c1-15-6-3-4-7(8(5-6)16-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3
• InChI Key： MQQBSAKZXFAZMU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1OC)(O)C(F)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 321.8±42.0 °C(Predicted)
• pka: 11.92±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-

Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- (CAS No. 188726-35-4): A Comprehensive Overview

Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-, identified by its CAS number 188726-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- consists of a benzene ring substituted with two methoxy groups at the 2 and 4 positions, and an α-(trifluoromethyl) group attached to the hydroxymethyl side chain. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile for synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing fluoro substituents. The trifluoromethyl group in Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug development. These attributes have positioned this compound as a key intermediate in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy and trifluoromethyl groups provide specific interactions with biological targets, enhancing binding affinity and selectivity.

The synthesis of Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in modern organic chemistry.

The chemical properties of this compound also make it suitable for applications beyond pharmaceuticals. Its ability to participate in various chemical transformations has been exploited in material science, where it serves as a precursor for functionalized polymers and coatings. The presence of electron-withdrawing groups like the trifluoromethyl moiety influences the electronic properties of these materials, leading to enhanced performance characteristics.

In academic research, Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- has been used as a model compound to study reaction mechanisms and develop new catalytic systems. Its well-defined structure allows researchers to investigate subtle changes in reactivity and selectivity under different conditions. Such studies contribute to a deeper understanding of molecular interactions and inform the design of more efficient synthetic routes.

The industrial relevance of this compound is further underscored by its incorporation into various drug candidates that are currently undergoing preclinical evaluation. The structural motifs present in Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- have been shown to improve drug-like properties such as solubility and bioavailability. This has prompted pharmaceutical companies to explore its potential as a building block for next-generation therapeutics.

The environmental impact of using compounds like Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)- is also a consideration in modern research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, Benzenemethanol, 2,4-dimethoxy-α-(trifluoromethyl)-, with its CAS number 188726-35-4, represents a significant advancement in both pharmaceutical and material sciences. Its unique structural features and versatile reactivity make it an invaluable asset for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand even further.